BENGHE Foundational & Exploratory
Check Availability & Pricing

Sourcing and Validation Guide: 2,4,6-
Tribromophenyl Isocyanate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,4,6-Tribromophenyl isocyanate
CAS No.: 826-97-1
Cat. No.: B1226165

Get Quote

Executive Technical Profile

Before initiating procurement, it is imperative to align technical specifications to avoid common

registry errors.
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Attribute

Specification

Critical Note

Chemical Name

2,4,6-Tribromophenyl

Do NOT confuse with: 2,4,6-

isocyanate Tribromophenol
Alert: The CAS 59351-05-6 is
often erroneous in legacy
Correct CAS 826-97-1
databases. Use 826-97-1 for
all vendor queries.
Molecular Formula C7H2BrsNO MW: 355.81 g/mol

Physical State

Solid (Crystalline needles)

Melting Point: 94-97 °C

Reactivity

Moisture Sensitive

(Lachrymator)

Hydrolyzes to 2,4,6-

Tribromoaniline and CO2

Primary Application

Derivatization agent for HPLC;
Flame retardant synthesis

intermediate; Proteomics.

Commercial Supply Landscape

The commercial availability of 2,4,6-Tribromophenyl isocyanate is bifurcated between

research-scale catalog suppliers and bulk custom synthesis houses. Major catalog vendors

(e.g., Sigma-Aldrich) have recently discontinued this product, shifting the supply chain toward

specialized biochemical houses.

Tier 1: Verified Catalog Suppliers (Research Scale)

Best for: < 5g requirements, analytical standards, and proteomics.

e Santa Cruz Biotechnology (SCBT)[1]

o Status: Active Supplier.

o Grade: Research Grade (Proteomics/Biochemical).

o Validation: High reliability for small-scale synthesis.
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o Direct Link: (Search CAS: 826-97-1)

e Thermo Scientific Chemicals (formerly Alfa Aesar)[2]
o Status: Intermittent/Inquire.

o Note: Often lists the phenol precursor. Verify the "Isocyanate” suffix explicitly before
ordering.

Tier 2: Bulk & Custom Synthesis (Production Scale)

Best for: > 100g requirements. For kilogram-scale needs, "off-the-shelf" stock is rarely available
due to the compound's moisture sensitivity. You must engage Custom Synthesis Organizations
(CSO0s) using the 2,4,6-Tribromoaniline precursor.

Recommended Strategy: Request a quote for conversion rather than stock.
e Precursor: 2,4,6-Tribromoaniline (CAS: 147-82-0) is widely available and stable.

o Reaction: Phosgenation (or Triphosgene equivalent).

Procurement Decision Matrix

The following logic flow allows you to determine the optimal sourcing route based on your
quantity and timeline.

(SCBT / Thermo)
Quantity Needed?

Source Precursor:
2,4,6-Tribromoaniline
(CAS 147-82-0)

> 100 Grams
(Pilot/Mfg)

Tier 2: Custom Synthesis

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree distinguishing between catalog procurement and
custom synthesis routes.
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Synthesis & Production Protocol (Autonomy)

If commercial supply is unavailable or degraded, the compound can be synthesized in-house
with high purity. This protocol is self-validating via the Melting Point check.

Reaction Pathway: 2,4,6-Tribromoaniline + Triphosgene - 2,4,6-Tribromophenyl isocyanate
+ HCI

Step-by-Step Methodology:

Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser and Nz inlet.

» Dissolution: Dissolve 2,4,6-Tribromoaniline (1.0 eq) in anhydrous Toluene or
Dichloromethane.

o Reagent Addition: Add Triphosgene (0.35 eq) (solid phosgene equivalent) at 0°C. Caution:
Triphosgene generates Phosgene gas in situ.

o Catalysis: Add catalytic amounts of Pyridine or DMF if reaction is sluggish.

o Reflux: Heat to reflux for 3—6 hours. Monitoring: The suspension should clear as the amine is
consumed.

« |solation: Remove solvent under reduced pressure.
 Purification: Recrystallize from dry Hexane/Toluene.

 Validation: Target Melting Point 94-97°C.
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2,4,6-Tribromoaniline
(CAS 147-82-0)
Solid, Stable

Triphosgene / Phosgene

(Carbonylation Agent)

+ Reagent, Reflux

HCI (Elimination)

2,4,6-Tribromophenyl Isocyanate

(CAS 826-97-1)
Target MP: 94-97°C

Click to download full resolution via product page
Figure 2: Chemical synthesis pathway from the stable aniline precursor.

Quality Assurance & Validation (Trustworthiness)

Upon receipt of the material (commercial or synthesized), you must validate its identity
immediately. Isocyanates degrade to ureas upon moisture exposure.

The "Self-Validating” QC Workflow:

o Failure Mode
Test Acceptance Criteria

(Degradation)
] ) White to off-white crystalline Yellow powder or sticky solid
Visual Inspection o )
needles. (indicates hydrolysis).

_ _ Broad range or >200°C
Melting Point 94-97 °C (Sharp range). o )
(indicates Urea formation).

Absence of 2270 cm™1;
Strong, sharp peak at ~2270
FT-IR Spectroscopy Appearance of 3300-3400

cm~1 (-N=C=0 stretch).
cm~1 (N-H stretch of Urea).
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Storage Protocol:

Temperature: 2—8°C.
Atmosphere: Store under Argon or Nitrogen.

Container: Tightly sealed with Parafilm; secondary containment with desiccant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,4,6-Tribromophenyl isocyanate | CAS 826-97-1 | SCBT - Santa Cruz Biotechnology
[scbt.com]

2. 2,4,6-Trimethylphenyl isocyanate, 98% 1 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.ca]

3. 2,4,6-Tribromophenyl isocyanate 97 826-97-1 [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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